Cas no 1212815-19-4 (5-[(1S)-1-aminoethyl]pyridin-2-ol)
5-[(1S)-1-aminoethyl]pyridin-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 5-[(1S)-1-aminoethyl]-1,2-dihydropyridin-2-one
- 2(1H)-Pyridinone, 5-[(1S)-1-aminoethyl]-
- 5-[(1S)-1-aminoethyl]pyridin-2-ol
-
- Inchi: 1S/C7H10N2O/c1-5(8)6-2-3-7(10)9-4-6/h2-5H,8H2,1H3,(H,9,10)/t5-/m0/s1
- InChI Key: MYLBRKFTWPKTNN-YFKPBYRVSA-N
- SMILES: O=C1C=CC(=CN1)[C@H](C)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 206
- XLogP3: -1
- Topological Polar Surface Area: 55.1
5-[(1S)-1-aminoethyl]pyridin-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB97204-100MG |
5-[(1S)-1-aminoethyl]pyridin-2-ol |
1212815-19-4 | 95% | 100MG |
¥ 4,481.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB97204-250MG |
5-[(1S)-1-aminoethyl]pyridin-2-ol |
1212815-19-4 | 95% | 250MG |
¥ 7,174.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB97204-500MG |
5-[(1S)-1-aminoethyl]pyridin-2-ol |
1212815-19-4 | 95% | 500MG |
¥ 11,952.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB97204-1G |
5-[(1S)-1-aminoethyl]pyridin-2-ol |
1212815-19-4 | 95% | 1g |
¥ 17,925.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB97204-5G |
5-[(1S)-1-aminoethyl]pyridin-2-ol |
1212815-19-4 | 95% | 5g |
¥ 53,776.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB97204-100mg |
5-[(1S)-1-aminoethyl]pyridin-2-ol |
1212815-19-4 | 95% | 100mg |
¥4482.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB97204-250mg |
5-[(1S)-1-aminoethyl]pyridin-2-ol |
1212815-19-4 | 95% | 250mg |
¥7174.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB97204-500mg |
5-[(1S)-1-aminoethyl]pyridin-2-ol |
1212815-19-4 | 95% | 500mg |
¥11952.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB97204-1g |
5-[(1S)-1-aminoethyl]pyridin-2-ol |
1212815-19-4 | 95% | 1g |
¥17925.0 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1760783-100mg |
(s)-5-(1-Aminoethyl)pyridin-2-ol |
1212815-19-4 | 98% | 100mg |
¥8058.00 | 2024-08-09 |
5-[(1S)-1-aminoethyl]pyridin-2-ol Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 5-[(1S)-1-aminoethyl]pyridin-2-ol
Introduction to 5-[(1S)-1-aminoethyl]pyridin-2-ol (CAS No: 1212815-19-4)
5-[(1S)-1-aminoethyl]pyridin-2-ol, identified by its Chemical Abstracts Service (CAS) number 1212815-19-4, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This chiral pyridine derivative has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The compound features a pyridin-2-ol moiety linked to an (1S)-1-aminoethyl group, which contributes to its distinctive chemical and biological behavior. The stereochemical configuration at the aminoethyl substituent plays a crucial role in determining its pharmacological activity, making it a subject of extensive research interest.
The synthesis of 5-[(1S)-1-aminoethyl]pyridin-2-ol involves sophisticated organic transformations that highlight the intersection of stereochemistry and functional group manipulation. The (1S) configuration is particularly noteworthy, as enantiomeric purity is often critical in pharmaceutical applications to ensure optimal therapeutic efficacy and minimize adverse effects. Advanced synthetic methodologies, including asymmetric hydrogenation and chiral auxiliary-assisted reactions, have been employed to achieve high enantiomeric excess in the final product. These techniques underscore the importance of precision in constructing complex molecular architectures, which is essential for developing novel bioactive molecules.
In recent years, 5-[(1S)-1-aminoethyl]pyridin-2-ol has been explored as a key intermediate in the synthesis of various pharmacologically relevant compounds. Its pyridine core serves as a versatile scaffold for further functionalization, enabling the creation of molecules with targeted biological activities. For instance, derivatives of this compound have shown promise in modulating enzyme inhibition and receptor binding interactions. Such properties make it a valuable building block for designing drugs that interact with specific biological pathways, particularly those implicated in neurological disorders and inflammatory conditions.
One of the most compelling aspects of 5-[(1S)-1-aminoethyl]pyridin-2-ol is its potential role in developing next-generation therapeutics. Current research indicates that this compound exhibits inhibitory effects on certain enzymes and receptors, suggesting its utility in treating conditions such as pain syndromes, neurodegenerative diseases, and autoimmune disorders. Preclinical studies have demonstrated that derivatives of this scaffold can interact with molecular targets in a highly selective manner, reducing off-target effects and improving overall drug safety profiles. These findings highlight the importance of structural optimization in enhancing pharmacological properties.
The molecular interactions of 5-[(1S)-1-aminoethyl]pyridin-2-ol are governed by its intricate three-dimensional structure, which influences both its solubility and bioavailability. Computational modeling techniques have been instrumental in predicting how this compound behaves within biological systems, providing insights into its binding affinity and metabolic stability. Such simulations are critical for guiding experimental design and optimizing drug candidates before they enter clinical trials. The integration of computational chemistry with traditional wet-lab approaches has accelerated the discovery process, allowing researchers to rapidly screen large libraries of compounds for potential therapeutic applications.
From a medicinal chemistry perspective, 5-[(1S)-1-aminoethyl]pyridin-2-ol exemplifies the importance of chirality in drug design. The (1S) configuration at the aminoethyl group imparts specific stereochemical interactions with biological targets, which can significantly impact drug efficacy and toxicity profiles. This underscores the need for rigorous stereochemical control during synthesis to ensure that only the active enantiomer is produced. Advances in asymmetric synthesis have made it possible to achieve high levels of enantiomeric purity, paving the way for more effective and safer pharmaceuticals.
The broader implications of 5-[(1S)-1-aminoethyl]pyridin-2-ol extend beyond individual drug development. Its structural features offer insights into how small molecules can be designed to interact with complex biological systems at a molecular level. By studying compounds like this one, researchers can gain a deeper understanding of structure-function relationships, which is fundamental to rational drug design. This knowledge can be applied to other areas of medicinal chemistry, fostering innovation across multiple therapeutic domains.
In conclusion, 5-[(1S)-1-aminoethyl]pyridin-2-ol (CAS No: 1212815-19-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its potential applications in drug discovery, make it a compound of considerable interest to researchers worldwide. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapies that address unmet medical needs.
1212815-19-4 (5-[(1S)-1-aminoethyl]pyridin-2-ol) Related Products
- 2055-13-2(5-(1-methylpyrrolidin-2-yl)pyridin-2-ol)
- 1270550-88-3(4-(1-Aminoethyl)pyridin-2-ol)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 131052-84-1(5-(aminomethyl)-1H-pyridin-2-one)
- 910400-60-1(5-(2-aminoethyl)pyridin-2-ol)
- 22956-40-7(5-(2R)-1-methylpyrrolidin-2-yl-1,2-dihydropyridin-2-one)
- 1270427-83-2(5-(1-Aminoethyl)pyridin-2(1H)-one)
- 1909309-29-0(5-(2-aminoethyl)-1,2-dihydropyridin-2-one dihydrochloride)
- 3220-56-2(5-(1-methylpyrrolidin-2-yl)-1h-pyridin-2-one)
- 10516-09-3((S)-6-Hydroxy Nicotine)